Cas no 1869-28-9 ((2-nitro-4-trifluoromethanesulfonylphenyl)hydrazine)

• Product Name: (2-nitro-4-trifluoromethanesulfonylphenyl)hydrazine
• CAS No: 1869-28-9
• MF: C₇H₆F₃N₃O₄S
• MW: 285.20045042038
• CID: 6431115
• PubChem ID: 4460592
• Update Time: 2025-10-29

(2-nitro-4-trifluoromethanesulfonylphenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• (2-nitro-4-trifluoromethanesulfonylphenyl)hydrazine
• (2-nitro-4-((trifluoromethyl)sulfonyl)phenyl)hydrazine
• Hydrazine, [2-nitro-4-[(trifluoromethyl)sulfonyl]phenyl]-
• [2-nitro-4-(trifluoromethylsulfonyl)phenyl]hydrazine
• DTXSID701197057
• AKOS003629829
• F0391-0020
• 1869-28-9

• Inchi： 1S/C7H6F3N3O4S/c8-7(9,10)18(16,17)4-1-2-5(12-11)6(3-4)13(14)15/h1-3,12H,11H2
• InChI Key： JZRVABYAVAESIR-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(S(C(F)(F)F)(=O)=O)C=C1[N+]([O-])=O)N

Computed Properties

• Exact Mass: 285.00311134g/mol
• Monoisotopic Mass: 285.00311134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.717±0.06 g/cm3(Predicted)
• Melting Point: 139-140 °C
• Boiling Point: 402.2±45.0 °C(Predicted)
• pka: 1.82±0.27(Predicted)

Additional information on (2-nitro-4-trifluoromethanesulfonylphenyl)hydrazine

Comprehensive Overview of (2-nitro-4-trifluoromethanesulfonylphenyl)hydrazine (CAS No. 1869-28-9)

(2-nitro-4-trifluoromethanesulfonylphenyl)hydrazine (CAS No. 1869-28-9) is a specialized organic compound with significant applications in pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique nitro and trifluoromethanesulfonyl functional groups, has garnered attention for its versatile reactivity and potential in synthesizing high-value intermediates. Researchers and industry professionals frequently search for CAS 1869-28-9 to explore its synthetic pathways, spectroscopic properties, and industrial applications.

The growing interest in fluorinated compounds and nitroaromatics has positioned (2-nitro-4-trifluoromethanesulfonylphenyl)hydrazine as a subject of study in green chemistry and sustainable synthesis. With increasing demand for eco-friendly reagents, this compound's role in catalysis and selective functionalization is being actively investigated. Searches for "nitroaryl hydrazine derivatives" and "trifluoromethanesulfonyl applications" reflect its relevance in modern chemical innovation.

From a structural perspective, the compound's electron-withdrawing groups enhance its reactivity in cross-coupling reactions, making it valuable for constructing heterocyclic frameworks. Recent publications highlight its utility in drug discovery, particularly for designing kinase inhibitors and antimicrobial agents. Keywords like "hydrazine-based pharmaceuticals" and "CAS 1869-28-9 synthesis" are trending in academic databases, underscoring its interdisciplinary importance.

In material science, (2-nitro-4-trifluoromethanesulfonylphenyl)hydrazine contributes to the development of advanced polymers and photoactive materials. Its thermal stability and electronic properties are exploited in optoelectronics and sensor technologies. Industry queries such as "high-performance material precursors" and "nitro-functionalized additives" align with these applications.

Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing CAS 1869-28-9. Researchers often seek "spectral data for nitroaryl hydrazines" or "purification methods for sulfonyl derivatives" to ensure precision in experimental workflows. The compound's solubility profiles and storage conditions are also critical for laboratory handling.

As regulatory frameworks evolve, sustainable synthetic routes for (2-nitro-4-trifluoromethanesulfonylphenyl)hydrazine are gaining traction. Topics like "catalytic reduction of nitro groups" and "solvent-free reactions" dominate discussions in process chemistry. This aligns with global trends toward reducing chemical waste and improving atom economy.

In summary, (2-nitro-4-trifluoromethanesulfonylphenyl)hydrazine (CAS No. 1869-28-9) exemplifies the intersection of fundamental research and industrial innovation. Its multifaceted applications—from life sciences to advanced materials—make it a compound of enduring scientific and commercial interest.